N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C27H19ClN2O2/c28-22-16-15-20(17-21(22)27-30-23-13-7-8-14-24(23)32-27)29-26(31)25(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17,25H,(H,29,31)
• InChI Key: UGBIZXNLFLPBMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)Cl)C4=NC5=CC=CC=C5O4
• Molecular Formula: C27H19ClN2O2
• Molecular Weight: 438.9 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide, also known as BZDPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZDPA is a member of the benzoxazole family, which is known for its diverse biological activities. In

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has also been shown to inhibit the activation of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to exhibit various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell proliferation and tumor growth. In neurons, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to protect against oxidative stress and amyloid-beta toxicity, leading to the prevention of neurodegeneration. In material science, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to exhibit strong fluorescence properties, making it a useful tool for the detection of metal ions in aqueous solutions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide is its potent biological activity, which makes it a useful tool for studying various cellular processes. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide is also relatively easy to synthesize and purify, which makes it accessible to researchers with limited resources. However, one of the limitations of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions that could be pursued in the study of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide. One potential direction is the development of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide derivatives with improved solubility and pharmacokinetic properties, which could enhance their therapeutic potential. Another potential direction is the investigation of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide's mechanism of action in more detail, which could provide insights into its potential applications in various fields. Finally, the use of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide as a fluorescent probe for the detection of metal ions could be further explored, with the aim of developing more sensitive and selective detection methods.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In pharmacology, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been studied for its potential as a therapeutic agent for Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of this disease. In material science, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide has been investigated for its potential use as a fluorescent probe for the detection of metal ions in aqueous solutions.